![molecular formula C23H29BrN2O5 B3939225 1-(3-bromo-4-methoxybenzyl)-4-(4-ethylbenzyl)piperazine oxalate](/img/structure/B3939225.png)
1-(3-bromo-4-methoxybenzyl)-4-(4-ethylbenzyl)piperazine oxalate
Overview
Description
1-(3-bromo-4-methoxybenzyl)-4-(4-ethylbenzyl)piperazine oxalate (BMEB) is a synthetic compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
1-(3-bromo-4-methoxybenzyl)-4-(4-ethylbenzyl)piperazine oxalate has been studied for its potential therapeutic applications in various fields of medicine, including neuroscience, cancer research, and infectious diseases. In neuroscience, this compound has shown promising results as a potential treatment for depression and anxiety disorders. In cancer research, this compound has been found to have anti-tumor properties and can inhibit the growth of cancer cells. In infectious diseases, this compound has been studied for its potential use as an antiviral and antibacterial agent.
Mechanism of Action
The exact mechanism of action of 1-(3-bromo-4-methoxybenzyl)-4-(4-ethylbenzyl)piperazine oxalate is not fully understood. However, it has been suggested that this compound may act on various molecular targets, including neurotransmitter receptors, ion channels, and enzymes. This compound has been found to modulate the activity of serotonin and dopamine receptors, which are involved in mood regulation. This compound has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In animal studies, this compound has been shown to increase the levels of neurotransmitters such as serotonin and dopamine, which are involved in mood regulation. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been shown to have antibacterial and antiviral properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(3-bromo-4-methoxybenzyl)-4-(4-ethylbenzyl)piperazine oxalate in lab experiments is its high potency and selectivity. This compound has been found to have a high affinity for certain molecular targets, which makes it a useful tool for studying the function of these targets. However, one of the limitations of using this compound is its potential toxicity. This compound has been found to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 1-(3-bromo-4-methoxybenzyl)-4-(4-ethylbenzyl)piperazine oxalate. One area of interest is the development of this compound-based drugs for the treatment of depression and anxiety disorders. Another area of interest is the use of this compound as a potential chemotherapy agent for the treatment of cancer. Additionally, further research is needed to understand the exact mechanism of action of this compound and its potential toxicity in vivo.
properties
IUPAC Name |
1-[(3-bromo-4-methoxyphenyl)methyl]-4-[(4-ethylphenyl)methyl]piperazine;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27BrN2O.C2H2O4/c1-3-17-4-6-18(7-5-17)15-23-10-12-24(13-11-23)16-19-8-9-21(25-2)20(22)14-19;3-1(4)2(5)6/h4-9,14H,3,10-13,15-16H2,1-2H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQLMMSRZCGJVHG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CN2CCN(CC2)CC3=CC(=C(C=C3)OC)Br.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29BrN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.